Cas no 5543-31-7 (1,2,4-Oxadiazole-5-methanol,3-phenyl-, 5-acetate)

• Product Name: 1,2,4-Oxadiazole-5-methanol,3-phenyl-, 5-acetate
• CAS No: 5543-31-7
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 372950
• PubChem ID: 138532
• Update Time: 2025-04-19

1,2,4-Oxadiazole-5-methanol,3-phenyl-, 5-acetate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-methanol,3-phenyl-, 5-acetate
• (3-phenyl-1,2,4-oxadiazol-5-yl)methyl acetate
• Oxadiazole-5-methanol, 1,2,4-, 3-phenyl-, acetate
• 5543-31-7
• DTXSID40203997

• Inchi： 1S/C11H10N2O3/c1-8(14)15-7-10-12-11(13-16-10)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： KLBDNOFAVLSEIC-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 218.0692
• Monoisotopic Mass: 218.069142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 1.5

Experimental Properties

• Density: 1.234
• Boiling Point: 355.9°Cat760mmHg
• Flash Point: 169°C
• Refractive Index: 1.537
• PSA: 65.22